Cas no 2227882-03-1 ((2S)-4-(3-methanesulfonylphenyl)butan-2-amine)

• Product Name: (2S)-4-(3-methanesulfonylphenyl)butan-2-amine
• CAS No: 2227882-03-1
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 5808392
• PubChem ID: 165638185
• Update Time: 2025-06-30

(2S)-4-(3-methanesulfonylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(3-methanesulfonylphenyl)butan-2-amine
• 2227882-03-1
• EN300-2005089

• Inchi： 1S/C11H17NO2S/c1-9(12)6-7-10-4-3-5-11(8-10)15(2,13)14/h3-5,8-9H,6-7,12H2,1-2H3/t9-/m0/s1
• InChI Key： SAKYZKQWPKGZAX-VIFPVBQESA-N
• SMILES： S(C)(C1=CC=CC(=C1)CC[C@H](C)N)(=O)=O

Computed Properties

• Exact Mass: 227.09799996g/mol
• Monoisotopic Mass: 227.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5Ų

Additional information on (2S)-4-(3-methanesulfonylphenyl)butan-2-amine

Compound CAS No 2227882-03-1: (2S)-4-(3-Methanesulfonylphenyl)Butan-2-Amine

The compound with CAS No 2227882-03-1, known as (2S)-4-(3-methanesulfonylphenyl)butan-2-amine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its chiral center at the second carbon atom of the butanamine backbone, which imparts it with unique stereochemical properties. The presence of the methanesulfonyl group attached to the phenyl ring further enhances its functional versatility, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2S)-4-(3-methanesulfonylphenyl)butan-2-amine through a combination of asymmetric catalysis and directed metallation techniques. Researchers have successfully employed enantioselective organocatalysis to construct the chiral center, ensuring high optical purity in the final product. This approach not only streamlines the synthesis process but also aligns with the growing demand for sustainable and eco-friendly chemical manufacturing practices.

In terms of pharmacological applications, (2S)-4-(3-methanesulfonylphenyl)butan-2-amine has shown promise as a potential lead compound in drug discovery. Studies have demonstrated its ability to modulate key biological targets, including G-protein coupled receptors (GPCRs) and kinase enzymes, which are central to various disease pathways such as cancer, inflammation, and neurodegenerative disorders. The methanesulfonyl group plays a crucial role in enhancing the compound's bioavailability and stability, making it an attractive candidate for further preclinical development.

Moreover, the compound's unique structure has inspired innovative approaches in medicinal chemistry. For instance, researchers have explored its potential as a building block for constructing more complex molecules with enhanced therapeutic profiles. By leveraging its chiral center and functional groups, scientists have designed analogs with improved potency and selectivity against specific molecular targets. These efforts underscore the importance of structural diversity in drug design and highlight the compound's role as a versatile scaffold for chemical innovation.

From a mechanistic standpoint, (2S)-4-(3-methanesulfonylphenyl)butan-2-amine exhibits intriguing reactivity under various reaction conditions. Recent investigations have revealed its propensity to undergo C-H activation reactions, enabling the formation of novel carbon-carbon bonds with unprecedented efficiency. This property not only expands its synthetic utility but also opens new avenues for exploring uncharted territories in organic synthesis.

In conclusion, (2S)-4-(3-methanesulfonylphenyl)butan-2-amine stands as a testament to the relentless pursuit of excellence in chemical research. Its unique structure, coupled with cutting-edge synthetic methodologies and pharmacological insights, positions it as a pivotal molecule in both academic and industrial settings. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicine and materials science.